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Compound of Interest

Compound Name: 4-Bromo-2,6-diiodoaniline

Cat. No.: B079479 Get Quote

An In-depth Technical Guide to 4-Bromo-2,6-
diiodoaniline
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical compound 4-Bromo-
2,6-diiodoaniline, including its chemical identity, physical properties, and a proposed synthetic

pathway. Due to the limited availability of public research on this specific molecule, this guide

also outlines a general experimental workflow for the synthesis and characterization of novel

chemical entities, which is pertinent to its potential exploration in research and drug

development. This document is intended to serve as a foundational resource for scientists

interested in the evaluation of this and other similarly rare chemical compounds.

Chemical Identity and Properties
4-Bromo-2,6-diiodoaniline is a halogenated aniline derivative. Its structure is characterized by

a bromine atom at the para position and two iodine atoms at the ortho positions of the aniline

ring.
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The known physical and chemical properties of 4-Bromo-2,6-diiodoaniline are summarized in

the table below. It is important to note that much of this data is calculated and has not been

extensively verified through experimental literature.

Property Value Source

CAS Number 89280-77-3 [1][2][3][4]

Molecular Formula C₆H₄BrI₂N [3]

Molecular Weight 423.82 g/mol [3]

Density 2.787 g/cm³

Boiling Point 361.4°C at 760 mmHg

Flash Point 172.4°C

Refractive Index 1.783

Vapor Pressure 2.08E-05 mmHg at 25°C

Synthesis and Characterization: A Proposed
Workflow
As of the date of this guide, specific, peer-reviewed experimental protocols for the synthesis of

4-Bromo-2,6-diiodoaniline are not readily available in public literature. However, a plausible

synthetic route can be extrapolated from standard organic chemistry principles and known

procedures for the halogenation of anilines.

Proposed Experimental Protocol: Synthesis of 4-Bromo-
2,6-diiodoaniline
This proposed protocol is hypothetical and would require optimization and validation in a

laboratory setting.

Objective: To synthesize 4-Bromo-2,6-diiodoaniline from 4-bromoaniline.

Materials:
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4-bromoaniline

N-Iodosuccinimide (NIS)

Acetonitrile (anhydrous)

Dichloromethane (DCM)

Saturated aqueous sodium thiosulfate solution

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware and equipment for organic synthesis (round-bottom flask,

condenser, magnetic stirrer, separatory funnel, rotary evaporator).

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 1.0 equivalent of 4-bromoaniline in anhydrous acetonitrile.

Iodination: To the stirred solution, add 2.2 equivalents of N-Iodosuccinimide (NIS) portion-

wise at room temperature. The reaction progress should be monitored by Thin Layer

Chromatography (TLC).

Work-up: Upon completion of the reaction (as indicated by TLC), the reaction mixture is

concentrated under reduced pressure. The residue is then redissolved in dichloromethane

and washed sequentially with saturated aqueous sodium thiosulfate solution (to quench any

remaining iodine), saturated aqueous sodium bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product can be purified by column

chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate

in hexanes).
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Characterization: The structure and purity of the final product should be confirmed using

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and

¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

General Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the synthesis and characterization of a

novel chemical compound like 4-Bromo-2,6-diiodoaniline.
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General workflow for synthesis and evaluation of a novel compound.
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Biological Activity and Signaling Pathways
A thorough search of scientific databases and literature reveals no specific studies on the

biological activity or the signaling pathways associated with 4-Bromo-2,6-diiodoaniline. The

presence of multiple halogen atoms on the aniline scaffold suggests that the compound could

be explored for a variety of applications in medicinal chemistry, as halogenation is a common

strategy for modulating the pharmacokinetic and pharmacodynamic properties of drug

candidates.

Potential Areas for Future Research
Given the lack of existing data, the following areas represent potential avenues for future

investigation:

Antiproliferative Activity: Halogenated anilines are scaffolds found in some anticancer agents.

Enzyme Inhibition: The molecule could be screened against various enzyme targets relevant

to human diseases.

Materials Science: The compound's electronic properties could be of interest in the

development of novel organic materials.

Logical Relationship for Investigating Biological Activity
The diagram below outlines a logical progression for the initial biological investigation of a

novel compound.

Initial Steps Hit Identification Mechanism of Action Outcome

Pure Compound Available High-Throughput Screening Identification of 'Hits' Dose-Response Studies Target Identification Signaling Pathway Analysis Lead Compound for Drug Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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